
Technical Support Center: Thermal Gravimetric
Analysis (TGA) of Ferrous Oxalate Dihydrate

Decomposition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals conducting

thermal gravimetric analysis (TGA) on the decomposition of ferrous oxalate dihydrate

(FeC₂O₄·2H₂O).

Frequently Asked Questions (FAQs)
Q1: What are the expected decomposition steps for ferrous oxalate dihydrate in a TGA

analysis?

A1: The thermal decomposition of ferrous oxalate dihydrate typically proceeds in two main,

well-separated steps. The first step is the dehydration of the compound, where it loses its two

water molecules. The second major step involves the decomposition of the anhydrous ferrous
oxalate. The final products of this second step are highly dependent on the atmospheric

conditions within the TGA furnace.

Q2: What are the theoretical mass loss percentages for each decomposition step?

A2: Based on the molecular weight of ferrous oxalate dihydrate (approximately 179.89 g/mol

), the theoretical mass losses are:

Dehydration: The loss of two water molecules (H₂O, molecular weight ≈ 18.015 g/mol each)

results in a theoretical mass loss of approximately 20.0%.[1][2]
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Anhydrous Decomposition: The subsequent mass loss depends on the final product, which is

dictated by the furnace atmosphere.

Q3: How does the furnace atmosphere affect the final decomposition product?

A3: The composition of the purge gas is a critical factor in determining the final product of

ferrous oxalate decomposition:

In an oxidizing atmosphere (e.g., air): The anhydrous ferrous oxalate decomposes to form

iron(III) oxide (α-Fe₂O₃).

In an inert atmosphere (e.g., nitrogen, argon): The decomposition is more complex. Initially,

ferrous oxalate breaks down to form iron(II) oxide (FeO), which is unstable at lower

temperatures and can disproportionate into magnetite (Fe₃O₄) and metallic iron (α-Fe).[1]

Further reactions at higher temperatures can lead to the formation of wüstite (FeO).[3]

Data Presentation
The following table summarizes the typical temperature ranges and corresponding mass losses

for the TGA of ferrous oxalate dihydrate under different atmospheric conditions.
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Decomposit
ion Step

Atmospher
e

Temperatur
e Range
(°C)

Experiment
al Mass
Loss (%)

Theoretical
Mass Loss
(%)

Final
Product(s)

Dehydration Air / Inert 170 - 230 ~20.1%[1] 20.0%

Anhydrous

Ferrous

Oxalate

(FeC₂O₄)

Decompositio

n
Air 200 - 256

~18.1% (from

anhydrous)

18.2% (to

Fe₂O₃)

Iron(III) Oxide

(α-Fe₂O₃)[4]

Decompositio

n

Inert (self-

generated)
> 330

Varies with

final products
Varies

Magnetite

(Fe₃O₄), Iron

Carbide

(Fe₃C), α-Fe,

Wüstite

(FeO)[5]

Experimental Protocols
Standard Protocol for TGA of Ferrous Oxalate Dihydrate

Instrument Preparation:

Ensure the TGA instrument is calibrated for both temperature and mass. A standard

calibration material like calcium oxalate monohydrate is often used.

Clean the sample crucible (typically alumina or platinum) by heating it to a high

temperature to remove any residues.

Sample Preparation:

Accurately weigh a small amount of ferrous oxalate dihydrate (typically 5-10 mg) into the

TGA crucible.

Ensure the sample is evenly distributed at the bottom of the crucible.
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TGA Measurement:

Place the crucible in the TGA furnace.

Tare the balance.

Set the desired atmosphere (e.g., nitrogen or air) with a constant flow rate (e.g., 20-50

mL/min).

Program the temperature profile. A typical heating rate is 10 °C/min from room

temperature up to 600-800 °C.

Initiate the TGA run and record the mass change as a function of temperature.

Data Analysis:

Plot the percentage of mass loss versus temperature.

Determine the onset and end temperatures for each decomposition step.

Calculate the percentage of mass loss for each step and compare it with the theoretical

values.

Troubleshooting Guide
Issue 1: The experimental mass loss for the first step is significantly different from the

theoretical 20.0%.

Possible Cause 1: Impure or partially dehydrated starting material.

Solution: Ensure the ferrous oxalate dihydrate is pure and has been stored correctly to

prevent premature dehydration.

Possible Cause 2: Instrument calibration error.

Solution: Recalibrate the TGA's balance using a certified standard.

Possible Cause 3: Buoyancy effect.
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Solution: Perform a blank run with an empty crucible under the same experimental

conditions and subtract the resulting curve from the sample data to correct for buoyancy.

Issue 2: The TGA curve shows unexpected steps or a drifting baseline.

Possible Cause 1: Reaction with the crucible material.

Solution: Ferrous oxalate is generally stable in alumina or platinum crucibles. However,

for highly sensitive measurements or unusual atmospheres, consider the crucible's

reactivity.

Possible Cause 2: Inconsistent purge gas flow.

Solution: Check the gas supply and flowmeter to ensure a constant and correct flow rate

throughout the experiment.

Possible Cause 3: Contamination in the furnace or on the sample holder.

Solution: Clean the furnace and sample holder according to the manufacturer's

instructions.

Issue 3: The decomposition temperatures are shifted compared to literature values.

Possible Cause 1: Different heating rates.

Solution: Be aware that higher heating rates will shift the decomposition temperatures to

higher values.[6] Ensure consistency in the heating rate for comparative studies.

Possible Cause 2: Large sample mass.

Solution: A larger sample mass can lead to temperature gradients within the sample,

broadening the decomposition range and shifting the peak temperatures. Use a smaller,

loosely packed sample for better resolution.

Possible Cause 3: Different sample morphology or particle size.

Solution: The particle size and crystal structure of the ferrous oxalate can influence the

decomposition kinetics.[7] Document the sample's characteristics for accurate
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interpretation.

Visualizations
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Caption: Decomposition pathway of ferrous oxalate dihydrate under different atmospheres.
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Caption: Troubleshooting workflow for TGA of ferrous oxalate decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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